N-(8-butoxyquinolin-5-yl)furan-2-carboxamide

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: N-(8-butoxyquinolin-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H18N2O3/c1-2-3-11-22-15-9-8-14(13-6-4-10-19-17(13)15)20-18(21)16-7-5-12-23-16/h4-10,12H,2-3,11H2,1H3,(H,20,21)
• InChI Key: SNLCHWZQUVMSOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C2C(=C(C=C1)NC(=O)C3=CC=CO3)C=CC=N2

Description

N-(8-butoxyquinolin-5-yl)furan-2-carboxamide is a compound that belongs to the class of furan derivatives. These compounds are known for their diverse biological and pharmacological activities. The structure of this compound includes a furan ring, a quinoline moiety, and a carboxamide group, making it a unique and potentially valuable compound in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(8-butoxyquinolin-5-yl)furan-2-carboxamide typically involves the combination of 8-aminoquinoline directed C–H arylation and transamidation chemistry

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(8-butoxyquinolin-5-yl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The quinoline moiety can be reduced to form tetrahydroquinoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoline and furan rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and halides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Tetrahydroquinoline derivatives.

Substitution: Various substituted quinoline and furan derivatives.

Scientific Research Applications

N-(8-butoxyquinolin-5-yl)furan-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structure and biological activity.

Mechanism of Action

The mechanism of action of N-(8-butoxyquinolin-5-yl)furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound’s quinoline moiety can intercalate with DNA, disrupting replication and transcription processes. Additionally, the furan ring can interact with various enzymes, inhibiting their activity and leading to antimicrobial and anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• N-(8-butoxy-5-quinolinyl)-3,5-dimethyl-1-benzofuran-2-carboxamide
• 2-(5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-ylimino)thiazolidin-4-one derivatives

Uniqueness

N-(8-butoxyquinolin-5-yl)furan-2-carboxamide is unique due to its combination of a furan ring, quinoline moiety, and carboxamide group. This structure provides a distinct set of chemical and biological properties, making it a valuable compound for various scientific applications.